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Compound of Interest

Compound Name: Chitin synthase inhibitor 12

cat. No.: B12411439

An In-Depth Technical Guide on Chitin Synthase Inhibitor 12
CAS Number: 2725075-05-6

This technical guide provides a comprehensive overview of Chitin Synthase Inhibitor 12, a
novel compound identified for its potent inhibitory effects on chitin synthase and its broad-
spectrum antifungal activity. This document is intended for researchers, scientists, and drug
development professionals engaged in the field of antifungal agent discovery and development.

Core Compound Information

Chitin Synthase Inhibitor 12, also referred to as compound 9t in scientific literature, has
emerged as a significant subject of research in the quest for new antifungal therapies. Chitin,
an essential component of the fungal cell wall, provides structural integrity and is crucial for cell
division and morphogenesis. As this polysaccharide is absent in mammals, its synthesizing
enzyme, chitin synthase, represents a prime target for selective antifungal drugs.

Chemical Properties:

Property Value

CAS Number 2725075-05-6
Molecular Formula C23H21CIFN305
Molecular Weight 473.88 g/mol
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Biological Activity and Quantitative Data

Chitin Synthase Inhibitor 12 has demonstrated significant in vitro activity against chitin
synthase and a range of fungal pathogens.

Enzymatic Inhibition:

The primary mechanism of action of this inhibitor is the disruption of chitin synthesis. The half-
maximal inhibitory concentration (IC50) provides a measure of its potency.

Target Enzyme IC50 Value

Chitin Synthase (from Saccharomyces
o 0.16 mM
cerevisiae)

Antifungal Spectrum:

Chitin Synthase Inhibitor 12 exhibits broad-spectrum antifungal activity, including against
drug-resistant fungal variants. Minimum Inhibitory Concentration (MIC) values, which represent
the lowest concentration of an antimicrobial drug that will inhibit the visible growth of a
microorganism after overnight incubation, are crucial for determining its antifungal efficacy.

(Note: Specific MIC values for a range of fungi for Chitin Synthase Inhibitor 12 are detailed in
the primary research article but are not publicly available in the retrieved search results. The
following table is a representative example based on related compounds from the same
chemical series.)

Fungal Strain MIC Range (pg/mL)
Candida albicans Data not available
Aspergillus fumigatus Data not available
Cryptococcus neoformans Data not available
Aspergillus flavus Data not available
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Experimental Protocols

The following are detailed methodologies for key experiments typically employed in the
evaluation of chitin synthase inhibitors, based on established protocols in the field.

In Vitro Chitin Synthase Activity Assay (Non-
Radioactive)

This assay is fundamental for determining the direct inhibitory effect of a compound on the
chitin synthase enzyme.

1. Preparation of Crude Chitin Synthase Extract:

e Fungal cells (e.g., Saccharomyces cerevisiae) are cultured to the mid-logarithmic phase in
an appropriate medium (e.g., YPD).

e The cells are harvested by centrifugation, washed, and then mechanically disrupted (e.g.,
using glass beads or a French press) in a lysis buffer containing protease inhibitors.

» The cell lysate is subjected to differential centrifugation to isolate the microsomal fraction,
which is enriched with the membrane-bound chitin synthase enzyme.

2. Assay Procedure:

» A 96-well microtiter plate is coated with wheat germ agglutinin (WGA), which specifically
binds to the N-acetylglucosamine polymers of chitin.

e The crude enzyme extract is pre-incubated with varying concentrations of Chitin Synthase
Inhibitor 12.

e The enzymatic reaction is initiated by the addition of the substrate, UDP-N-
acetylglucosamine (UDP-GIcNACc), and necessary cofactors.

e The plate is incubated to allow for chitin synthesis.

 After incubation, the plate is washed to remove unbound substrate and enzyme.
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e The amount of synthesized chitin bound to the WGA is quantified using a suitable detection
method, such as a colorimetric or fluorescent assay.

3. Data Analysis:

e The percentage of inhibition is calculated for each concentration of the inhibitor relative to a
control (without inhibitor).

e The IC50 value is determined by plotting the percentage of inhibition against the logarithm of
the inhibitor concentration and fitting the data to a dose-response curve.

Antifungal Susceptibility Testing (Broth Microdilution
Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of the compound
against various fungal strains.

1. Preparation of Fungal Inoculum:
e Fungal strains are cultured on appropriate agar plates.

» A suspension of fungal spores or cells is prepared in a sterile saline solution and adjusted to
a standardized concentration.

2. Assay Procedure:
e The assay is performed in a 96-well microtiter plate.

o A serial dilution of Chitin Synthase Inhibitor 12 is prepared in a suitable broth medium
(e.g., RPMI-1640).

e The standardized fungal inoculum is added to each well.
e The plate is incubated at an appropriate temperature for 24-48 hours.

3. Determination of MIC:
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e The MIC is determined as the lowest concentration of the inhibitor at which there is no visible

growth of the fungus.

Signaling Pathways and Experimental Workflows

The inhibition of chitin synthase triggers cellular stress responses in fungi, primarily activating
the Cell Wall Integrity (CWI) signaling pathway.

Cell Wall Integrity (CWI) Signaling Pathway
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Caption: Fungal Cell Wall Integrity (CWI) Signaling Pathway.
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Caption: Workflow for Characterization of Chitin Synthase Inhibitors.

¢ To cite this document: BenchChem. [CAS number for Chitin synthase inhibitor 12].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12411439#cas-number-for-chitin-synthase-inhibitor-
12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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